Cas no 1225831-92-4 (3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid)

• Product Name: 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid
• CAS No: 1225831-92-4
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5157759
• Update Time: 2025-06-23

3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(4-Ethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• 3-(1-(4-Ethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoicacid
• 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid

• Inchi： 1S/C16H20N2O2/c1-4-13-5-7-14(8-6-13)18-12(3)15(11(2)17-18)9-10-16(19)20/h5-8H,4,9-10H2,1-3H3,(H,19,20)
• InChI Key： XBYWRVPCFJZPQS-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NN(C2C=CC(CC)=CC=2)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid

Professional Introduction to 3-[1-(4-Ethyl-phenyl-3,5-dimethyl-1H-pyrazol-4-yl)-propionic acid (CAS No: 1225831-92-4)

3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid, identified by the CAS number 1225831-92-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its versatility and biological activity.

The pyrazole moiety in 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid contributes to its potential as a pharmacophore. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of ethyl and dimethyl substituents on the pyrazole ring enhances its interactions with biological targets, making it a valuable component in the design of novel therapeutic agents.

Propionic acid, as the side chain in this compound, adds another layer of functionality. Propionic acid derivatives are known for their role in various biochemical pathways and have been utilized in the development of antibiotics and other therapeutic agents. The combination of the pyrazole and propionic acid moieties in 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid suggests potential applications in modulating these pathways.

In recent years, there has been increasing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid make it a promising candidate for such applications. For instance, studies have shown that pyrazole derivatives can interact with enzymes like kinases and phosphodiesterases, which are often implicated in various diseases.

The synthesis of 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex pyrazole ring system. The synthesis also necessitates rigorous purification methods to isolate the desired product from potential by-products.

The pharmacological evaluation of 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid has been a focus of recent research. In vitro studies have demonstrated its potential inhibitory activity against various targets. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases, which are critical in cancer signaling pathways. Additionally, its interaction with other enzymes and receptors is being explored to uncover new therapeutic possibilities.

The use of computational methods has also played a significant role in understanding the binding interactions of 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid with biological targets. Molecular docking simulations have helped researchers predict how this compound might bind to specific enzymes or receptors, providing insights into its mechanism of action. These computational studies are often complemented by experimental validation to confirm the predicted interactions.

In conclusion, 3-[1-(4-Ethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid (CAS No: 1225831-92) is a structurally interesting compound with potential applications in pharmaceutical development. Its unique combination of functional groups makes it a versatile tool for medicinal chemists exploring new therapeutic agents. As research continues to uncover more about its biological activities and mechanisms of action, this compound is likely to play an important role in future drug discovery efforts.